REACTION_CXSMILES
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Cl.[CH3:2][NH:3][O:4][CH3:5].[F:6][C:7]([F:19])([F:18])[C:8]1[CH:9]=[C:10]([CH2:14][C:15](O)=[O:16])[CH:11]=[CH:12][CH:13]=1.C1C=CC2N(O)N=NC=2C=1.Cl.C(N(CC)CCCl)C>CN(C=O)C.C(Cl)Cl.C(N(CC)CC)C>[CH3:5][O:4][N:3]([CH3:2])[C:15](=[O:16])[CH2:14][C:10]1[CH:11]=[CH:12][CH:13]=[C:8]([C:7]([F:19])([F:18])[F:6])[CH:9]=1 |f:0.1,4.5|
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Name
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N,O-dimethylhydroxylamine hydrochloride
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Quantity
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1.577 g
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Type
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reactant
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Smiles
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Cl.CNOC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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2.25 mL
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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FC(C=1C=C(C=CC1)CC(=O)O)(F)F
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Name
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Quantity
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3.177 g
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Type
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reactant
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Smiles
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C=1C=CC2=C(C1)N=NN2O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.C(C)N(CCCl)CC
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Type
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CUSTOM
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Details
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After stirring for 5 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The reaction mixture was stirred at room temperature for 18 h
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Duration
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18 h
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Type
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CONCENTRATION
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Details
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was concentrated in vacuo
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Type
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ADDITION
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Details
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The residue was diluted with EtOAc
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Type
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WASH
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Details
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the organic solution was washed consecutively with 1N NaOH (2 times), water, and brine
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Type
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DRY_WITH_MATERIAL
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Details
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The organic solution was dried (MgSO4)
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Reaction Time |
5 min |
Name
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Type
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product
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Smiles
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CON(C(CC1=CC(=CC=C1)C(F)(F)F)=O)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |